Cas no 1093955-11-3 (N-Cyclopropyl-5-propan-2-ylpyridin-2-amine)
N-Cyclopropyl-5-propan-2-ylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
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- Cyclopropyl-(5-isopropylpyridin-2-yl)-amine
- N-cyclopropyl-5-isopropylpyridin-2-amine
- Cyclopropyl-(5-isopropyl-pyridin-2-yl)-amine
- N-Cyclopropyl-5-propan-2-ylpyridin-2-amine
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- MDL: MFCD20686645
- Inchi: 1S/C11H16N2/c1-8(2)9-3-6-11(12-7-9)13-10-4-5-10/h3,6-8,10H,4-5H2,1-2H3,(H,12,13)
- InChI Key: CAOMLJQLBFETRN-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CN=1)C(C)C)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Topological Polar Surface Area: 24.9
N-Cyclopropyl-5-propan-2-ylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 171536-2.500g |
Cyclopropyl-(5-isopropylpyridin-2-yl)-amine, 95% |
1093955-11-3 | 95% | 2.500g |
$2146.00 | 2023-09-07 |
N-Cyclopropyl-5-propan-2-ylpyridin-2-amine Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-Cyclopropyl-5-propan-2-ylpyridin-2-amine
N-Cyclopropyl-5-propan-2-ylpyridin-2-amine (CAS No. 1093955-11-3): A Comprehensive Overview
N-Cyclopropyl-5-propan-2-ylpyridin-2-amine (CAS No. 1093955-11-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and isopropyl substituents on a pyridine ring, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The chemical structure of N-Cyclopropyl-5-propan-2-ylpyridin-2-amine is defined by its molecular formula C11H17N2. The cyclopropyl group, known for its strain and reactivity, imparts unique properties to the molecule, while the isopropyl substituent on the pyridine ring enhances its lipophilicity and bioavailability. These structural features contribute to the compound's potential as a drug candidate.
Recent studies have explored the pharmacological properties of N-Cyclopropyl-5-propan-2-ylpyridin-2-amine. One notable area of research is its activity as a modulator of serotonin receptors. Serotonin, a key neurotransmitter involved in mood regulation, sleep, and appetite, has been implicated in various neurological disorders such as depression and anxiety. Preclinical studies have shown that N-Cyclopropyl-5-propan-2-ylpyridin-2-amine can selectively bind to serotonin receptors, particularly 5-HT1A and 5-HT2A, with high affinity. This binding profile suggests potential therapeutic applications in the treatment of mood disorders.
In addition to its serotonin receptor modulation, N-Cyclopropyl-5-propan-2-ylpyridin-2-amine has also been investigated for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic conditions such as arthritis. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.
The pharmacokinetic profile of N-Cyclopropyl-5-propan-2-ylpyridin-2-amine has been another focus of recent research. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Its lipophilic nature allows it to cross the blood-brain barrier efficiently, which is crucial for central nervous system (CNS) disorders.
Toxicity studies have also been conducted to assess the safety profile of N-Cyclopropyl-5-propan-2-ylpyridin-2-amine. These studies have shown that the compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.
Clinical trials are currently underway to evaluate the efficacy and safety of N-Cyclopropyl-5-propan-2-ylpyridin-2-amine in treating various conditions. Early-phase trials have shown promising results, with the compound demonstrating significant improvements in symptoms associated with mood disorders and inflammatory conditions. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.
The development of N-Cyclopropyl-5-propan-2-ylpyridin-2-amine as a therapeutic agent is part of a broader trend in drug discovery that emphasizes the design of molecules with high selectivity and low off-target effects. By targeting specific receptors or pathways involved in disease processes, these compounds aim to provide more effective and safer treatments compared to existing drugs.
In conclusion, N-Cyclopropyl-5-propan-2-ylypyridin--amine (CAS No. 1093955--11--3) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its promising pharmacological properties, positions it as a potential candidate for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future applications in medicine.
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